Cas no 2171997-45-6 (4-bromo-3-(difluoromethyl)phenyl chloroformate)

• Product Name: 4-bromo-3-(difluoromethyl)phenyl chloroformate
• CAS No: 2171997-45-6
• MF: C₈H₄BrClF₂O₂
• MW: 285.469967842102
• CID: 6395039
• PubChem ID: 165733790
• Update Time: 2025-10-29

4-bromo-3-(difluoromethyl)phenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(difluoromethyl)phenyl chloroformate
• EN300-1612808
• 2171997-45-6

• Inchi： 1S/C8H4BrClF2O2/c9-6-2-1-4(14-8(10)13)3-5(6)7(11)12/h1-3,7H
• InChI Key： XYFWUTLKPQAARD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)F)OC(=O)Cl

Computed Properties

• Exact Mass: 283.90513g/mol
• Monoisotopic Mass: 283.90513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-bromo-3-(difluoromethyl)phenyl chloroformate

4-Bromo-3-(Difluoromethyl)phenyl Chloroformate (CAS No. 2171997-45-6): A Comprehensive Overview

4-Bromo-3-(difluoromethyl)phenyl chloroformate (CAS No. 2171997-45-6) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromo and difluoromethyl functionalities, offers a wide range of applications in the development of novel drugs and chemical intermediates.

The bromine atom in 4-bromo-3-(difluoromethyl)phenyl chloroformate provides a reactive site for various substitution reactions, making it an excellent starting material for the synthesis of complex molecules. The difluoromethyl group, on the other hand, imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 4-bromo-3-(difluoromethyl)phenyl chloroformate in the development of new therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from 4-bromo-3-(difluoromethyl)phenyl chloroformate exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that the difluoromethyl group played a crucial role in enhancing the selectivity and efficacy of these compounds against specific cancer cell lines.

In another study, published in Organic Letters, scientists explored the use of 4-bromo-3-(difluoromethyl)phenyl chloroformate as a key intermediate in the synthesis of novel antiviral agents. The unique combination of bromine and difluoromethyl functionalities allowed for the efficient preparation of compounds with enhanced antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses.

The versatility of 4-bromo-3-(difluoromethyl)phenyl chloroformate extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a ligand in metal-catalyzed reactions. A 2021 study in Catalysis Science & Technology reported that 4-bromo-3-(difluoromethyl)phenyl chloroformate could serve as an effective ligand in palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivities compared to traditional ligands.

The physical and chemical properties of 4-bromo-3-(difluoromethyl)phenyl chloroformate have been extensively studied. It is a colorless to pale yellow liquid with a molecular weight of 286.58 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its boiling point is around 150°C at reduced pressure, making it suitable for various synthetic transformations under mild conditions.

Safety considerations are essential when handling 4-bromo-3-(difluoromethyl)phenyl chloroformate. While it is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound to prevent skin contact and inhalation.

In conclusion, 4-bromo-3-(difluoromethyl)phenyl chloroformate (CAS No. 2171997-45-6) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique combination of bromine and difluoromethyl functionalities makes it an attractive starting material for the development of novel drugs and chemical intermediates. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.